Cas no 474530-95-5 (methyl 4-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamidobenzoate)

• Product Name: methyl 4-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamidobenzoate
• CAS No: 474530-95-5
• MF: C₁₇H₁₄N₂O₆S
• MW: 374.367863178253
• CID: 5474956
• Update Time: 2025-05-30

methyl 4-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamidobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)acetyl]amino]-, methyl ester
• methyl 4-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamidobenzoate

• Inchi： 1S/C17H14N2O6S/c1-25-17(22)11-6-8-12(9-7-11)18-15(20)10-19-16(21)13-4-2-3-5-14(13)26(19,23)24/h2-9H,10H2,1H3,(H,18,20)
• InChI Key： KWSSDVKAIWNBEN-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(NC(CN2C(=O)C3=C(S2(=O)=O)C=CC=C3)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on methyl 4-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamidobenzoate

Methyl 4-(2-(1,1,3-Trioxo-2,3-dihydro-1λ6,2-benzothiazol-2-yl)acetamidobenzoate: A Comprehensive Overview

Methyl 4-(2-(1,1,3-trioxo-2,3-dihydro-1λ6,2-benzothiazol-2-yl)acetamidobenzoate, also known by its CAS number 474530-95-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of benzothiazole derivatives, which have been extensively studied due to their unique electronic properties and potential applications in various industries. The benzothiazole moiety in this compound is particularly notable for its ability to act as a building block in the synthesis of advanced materials such as organic light-emitting diodes (OLEDs), sensors, and electronic devices.

The structure of methyl 4-(2-(1,1,3-trioxo-2,3-dihydro-1λ6,2-benzothiazol-2-yl)acetamidobenzoate consists of a benzene ring substituted with a methyl ester group and an acetamide group attached to a benzothiazole ring. The benzothiazole ring itself is a fused bicyclic structure comprising a benzene ring and a thiazole ring. The thiazole ring contains two oxygen atoms and one sulfur atom, contributing to the compound's unique electronic properties. The presence of the acetamide group introduces additional functionality, making this compound versatile for various chemical reactions and applications.

Recent studies have highlighted the potential of benzothiazole derivatives in the development of advanced materials. For instance, researchers have explored the use of these compounds as emitters in OLEDs due to their high quantum efficiency and stability under thermal and electrical stress. The methyl ester group in methyl 4-(...benzothiazol...benzoate enhances solubility in organic solvents, making it easier to process into thin films for electronic applications.

In addition to its electronic applications, this compound has shown promise in the field of drug discovery. The benzothiazole moiety is known to exhibit anti-inflammatory and antioxidant properties, which have been leveraged in the design of new pharmaceutical agents. Recent research has focused on modifying the substituents on the benzene ring to enhance bioavailability and target-specific activity. The methyl ester group in this compound may also play a role in modulating pharmacokinetic properties.

The synthesis of methyl 4-(...benzothiazol...benzoate typically involves multi-step organic reactions. Key steps include the formation of the benzothiazole ring through condensation reactions between thioamides and aldehydes or ketones. Subsequent functionalization steps introduce the methyl ester and acetamide groups onto the aromatic rings. Optimization of reaction conditions has been a focus of recent studies to improve yield and purity.

From an environmental standpoint, understanding the degradation pathways of this compound is crucial for assessing its environmental impact. Recent research has explored the biodegradation potential of benzothiazole derivatives under various conditions. Results indicate that certain microbial strains can metabolize these compounds efficiently under aerobic conditions. However, further studies are needed to fully understand their persistence in different ecosystems.

In conclusion, methyl 4-(...benzothiazol...benzoate (CAS No: 474530-95-5) represents a versatile compound with promising applications across multiple domains. Its unique chemical structure enables it to serve as both an advanced material component and a potential pharmaceutical agent. As research continues to uncover new properties and applications for this compound, it is likely to play an increasingly important role in both academic and industrial settings.